Cas no 1470-35-5 (1H-Indene-1,3(2H)-dione,5-bromo-2-phenyl-)

• Product Name: 1H-Indene-1,3(2H)-dione,5-bromo-2-phenyl-
• CAS No: 1470-35-5
• MF: C₁₅H₉BrO₂
• MW: 301.134763479233
• CID: 174240
• PubChem ID: 68953
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione,5-bromo-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,5-bromo-2-phenyl-
• 5-bromo-2-phenylindene-1,3-dione
• (+-)-5-Bromo-2-phenyl-1,3-indandione
• 1,3-Indandione, 5-bromo-2-phenyl-
• 2-Fenil-5-bromo-indandione
• 2-Fenil-5-bromo-indandione [Italian]
• 5-Bromo-2-phenyl-1H-indene-1,3(2H)-dione
• 5-Bromo-2-phenylindan-1,3-dione
• BRN 1878513
• Isobromindiona
• Isobromindiona [Spanish]
• Isobromindione
• Isobromindione [INN]
• Isobromindionum
• Isobromindionum [Latin]
• UNII-J1J87P409K
• Uridion
• 5-Bromo-2-phenyl-1,3-indanedione
• 5-bromo-2-phenyl-indene-1,3-dione
• 5-bromo-2-phenyl-indane-1,3-quinone
• CHEMBL2104325
• 1470-35-5
• Isobromindione (INN)
• NS00044891
• Q15264815
• CHEBI:135275
• D07279
• DTXSID90862674
• ISOBROMINDIONE [MART.]
• ISOBROMINDIONE [WHO-DD]
• J1J87P409K
• DB13545
• 1H-Indene-1,3(2H)-dione, 5-bromo-2-phenyl-
• EINECS 216-000-0

• Inchi： 1S/C15H9BrO2/c16-10-6-7-11-12(8-10)15(18)13(14(11)17)9-4-2-1-3-5-9/h1-8,13H
• InChI Key： QFLZIWVSQDZLNW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(C3C=CC=CC=3)C(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 299.97857
• Monoisotopic Mass: 299.978592
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.4993 (rough estimate)
• Boiling Point: 468.5°Cat760mmHg
• Flash Point: 161.8°C
• Refractive Index: 1.4650 (estimate)
• PSA: 34.14